Cas no 754915-78-1 (Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-)

• Product Name: Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
• CAS No: 754915-78-1
• MF: C₁₈H₁₆N₂O₈S₂
• MW: 452.458242416382
• CID: 539461
• PubChem ID: 71403765
• Update Time: 2025-04-19

Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,2'-[1,4-phenylenebis(oxy)]bis[5-amino-
• 5-amino-2-[4-(4-amino-2-sulfophenoxy)phenoxy]benzenesulfonic acid
• 754915-78-1
• 2,2'-[1,4-Phenylenebis(oxy)]bis(5-aminobenzene-1-sulfonic acid)
• DTXSID30824655

• Inchi： 1S/C18H16N2O8S2/c19-11-1-7-15(17(9-11)29(21,22)23)27-13-3-5-14(6-4-13)28-16-8-2-12(20)10-18(16)30(24,25)26/h1-10H,19-20H2,(H,21,22,23)(H,24,25,26)
• InChI Key： AHUWVXVKAPJQSJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 452.03488
• Monoisotopic Mass: 452.03480782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 179.24